Cas no 1696813-82-7 ([3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine)

• Product Name: [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• CAS No: 1696813-82-7
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6422396
• PubChem ID: 165757707
• Update Time: 2025-08-04

[3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1898373
• 1696813-82-7
• [3-(2-bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
• [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H18BrNO/c1-13(2)10(7-15)12(13)9-6-8(16-3)4-5-11(9)14/h4-6,10,12H,7,15H2,1-3H3
• InChI Key： ZFJJKYJHDHIERW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1C(CN)C1(C)C)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

Compound CAS No. 1696813-82-7: [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

The compound with CAS No. 1696813-82-7, named [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopropane ring with a methanamine group and a substituted phenyl moiety. The presence of the bromine atom and methoxy group on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and development. The cyclopropane ring in [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine contributes to its rigidity and strain energy, which can enhance its binding affinity to specific biological targets. This makes it a promising candidate for exploring novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced methodologies such as Suzuki coupling reactions and Stille cross-coupling to construct the phenyl-cyclopropane linkage. These methods not only provide efficient pathways for constructing complex molecular architectures but also pave the way for the development of scalable synthetic routes suitable for industrial applications.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards certain enzyme targets, particularly in kinase inhibition assays. Its ability to modulate enzyme activity without significant off-target effects underscores its potential as a lead compound in drug design. Furthermore, preliminary toxicity studies indicate that [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine exhibits favorable safety profiles, making it a viable option for preclinical testing.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's properties. Molecular docking studies reveal that the bromine atom on the phenyl ring plays a critical role in stabilizing interactions with protein pockets through halogen bonding. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is crucial for predicting its reactivity in different chemical environments.

Looking ahead, the development of [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine into a clinically relevant drug will require extensive optimization of its pharmacokinetic properties. Researchers are currently exploring strategies to improve its bioavailability while maintaining its therapeutic efficacy. These efforts include modifying the substituents on the phenyl ring or introducing additional functional groups to enhance solubility and permeability.

In conclusion, [3-(2-Bromo-5-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine represents a cutting-edge molecule at the forefront of modern chemical research. Its unique structure, combined with recent advancements in synthetic chemistry and computational modeling, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound holds immense promise for addressing unmet medical needs and advancing the field of drug discovery.